Cas no 95523-72-1 (n-Tetradecyltrimethylammonium-d38 Bromide)

n-Tetradecyltrimethylammonium-d38 Bromide is a deuterated quaternary ammonium salt, where all hydrogen atoms in the alkyl chain are replaced by deuterium (d38). This isotopic labeling enhances its utility in NMR spectroscopy and mass spectrometry, providing improved signal resolution and reduced background interference in mechanistic and kinetic studies. The compound retains the surfactant properties of its non-deuterated counterpart, making it valuable for investigating micelle formation, phase behavior, and interfacial phenomena in deuterated solvents. Its high isotopic purity and chemical stability ensure reliable performance in isotopic tracing applications. This reagent is particularly useful in advanced research requiring precise molecular tracking in complex systems.

n-Tetradecyltrimethylammonium-d38 Bromide structure

95523-72-1 structure

Product Name:n-Tetradecyltrimethylammonium-d38 Bromide

CAS No:95523-72-1

MF:

MW:

MDL:MFCD06658903

CID:1065881

Update Time:2025-10-30

n-Tetradecyltrimethylammonium-d38 Bromide Chemical and Physical Properties

Names and Identifiers

- Tetradecyltrimethylammonium-d38?Bromide
- TETRADECYLTRIMETHYLAMMONIUM-D38 BROMIDE
- n-Tetradecyltrimethylammonium-d38 Bromide
- MDL： MFCD06658903

n-Tetradecyltrimethylammonium-d38 Bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M885042-2.5mg	n-Tetradecyltrimethylammonium-d38 Bromide	95523-72-1		2.5mg	$ 65.00	2023-09-06
TRC	M885042-5mg	n-Tetradecyltrimethylammonium-d38 Bromide	95523-72-1		5mg	$ 81.00	2023-09-06
TRC	M885042-25mg	n-Tetradecyltrimethylammonium-d38 Bromide	95523-72-1		25mg	$ 195.00	2023-09-06
AstaTech	D97951-0.1/G	TETRADECYLTRIMETHYLAMMONIUM-D38 BROMIDE	95523-72-1	95%	0.1g	$470	2023-09-19
AstaTech	D97951-0.25/G	TETRADECYLTRIMETHYLAMMONIUM-D38 BROMIDE	95523-72-1	95%	0.25g	$940	2023-09-19

n-Tetradecyltrimethylammonium-d38 Bromide Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997

Additional information on n-Tetradecyltrimethylammonium-d38 Bromide

Comprehensive Guide to n-Tetradecyltrimethylammonium-d38 Bromide (CAS No. 95523-72-1): Properties, Applications, and Innovations

n-Tetradecyltrimethylammonium-d38 Bromide (CAS No. 95523-72-1) is a deuterated quaternary ammonium compound widely utilized in advanced research and industrial applications. This deuterium-labeled variant of tetradecyltrimethylammonium bromide offers unique advantages in nuclear magnetic resonance (NMR) spectroscopy, surface chemistry studies, and materials science. Its molecular structure, featuring a deuterated alkyl chain, minimizes interference in spectroscopic analyses, making it indispensable for precise molecular characterization.

The growing demand for isotopically labeled compounds in pharmaceutical and biochemical research has propelled interest in CAS No. 95523-72-1. Researchers frequently search for terms like "deuterated surfactants", "NMR shift reagents", and "isotope effects in catalysis", reflecting its relevance in cutting-edge studies. Unlike conventional surfactants, this compound’s deuterium substitution enables high-resolution tracking of molecular interactions, a feature critical for drug formulation and nanomaterial development.

In material science, n-Tetradecyltrimethylammonium-d38 Bromide serves as a template agent for mesoporous silica synthesis, a process pivotal to green chemistry and sustainable catalysis. Its ability to form micelles with deuterium-enhanced stability aligns with the industry’s shift toward eco-friendly solvents and low-energy synthesis routes. Recent publications highlight its role in carbon capture technologies, where its surface-active properties optimize gas absorption efficiency.

From a commercial perspective, suppliers often emphasize batch-to-batch consistency and deuterium enrichment levels (typically ≥98%) when listing CAS No. 95523-72-1. Analytical laboratories prioritize its low background noise in mass spectrometry, addressing common user queries such as "how to improve signal-to-noise ratio in MS" or "best deuterated standards for quantitative analysis". These attributes underscore its dual utility as both a research tool and a quality control standard.

Future applications may exploit its hydrogen-deuterium exchange capabilities for proteomics and biomarker discovery, areas currently dominating academic search trends. As industries increasingly adopt labeled compounds for regulatory compliance and precision manufacturing, n-Tetradecyltrimethylammonium-d38 Bromide stands poised to bridge gaps between academic innovation and industrial scalability.